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Compound of Interest

Compound Name: Metformin-d6

Cat. No.: B562888 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of Metformin-d6, a

deuterated form of the common diabetes medication Metformin. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be familiar with the safety hazards

associated with Metformin-d6 hydrochloride. According to its Safety Data Sheet (SDS),

Metformin-d6 is harmful if swallowed, causes skin irritation, and can result in serious eye

irritation.[1][2] Therefore, appropriate personal protective equipment (PPE) must be worn at all

times when handling this compound.

Essential Personal Protective Equipment (PPE):

Gloves: Chemical-impermeable gloves are required to prevent skin contact.[3]

Eye Protection: Safety glasses or goggles to protect against splashes and dust.[1]

Lab Coat: A standard laboratory coat to protect clothing and skin.
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Respiratory Protection: If there is a risk of dust formation, a suitable respirator should be

used.[1]

In the event of accidental exposure, refer to the first-aid measures outlined in the SDS.[1] For

eye contact, immediately flush with plenty of water for several minutes.[1] For skin contact,

wash with soap and water.[1] If inhaled, move to fresh air.[1] If swallowed, rinse the mouth and

seek medical attention.[1]

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including research chemicals like Metformin-d6, is

regulated by federal and state agencies to protect public health and the environment.[4] The

primary federal regulation governing hazardous waste is the Resource Conservation and

Recovery Act (RCRA), implemented by the Environmental Protection Agency (EPA).[4][5] In

2019, the EPA introduced Subpart P, which provides specific management standards for

hazardous waste pharmaceuticals at healthcare facilities, including a ban on flushing these

materials down the drain.[5]

Step-by-Step Disposal Procedure for Metformin-d6
The following procedure is a general guideline for the disposal of Metformin-d6 in a laboratory

setting. It is imperative to consult and adhere to your institution's specific hazardous waste

management plan and local regulations.

Step 1: Waste Identification and Segregation

Identify Metformin-d6 waste. This includes pure, unused compound, contaminated lab

materials (e.g., weigh boats, gloves, pipette tips), and solutions containing Metformin-d6.

Segregate Metformin-d6 waste from other waste streams at the point of generation. It

should be treated as a non-hazardous pharmaceutical waste unless it is mixed with a listed

hazardous waste or exhibits hazardous characteristics.

Step 2: Containerization and Labeling

Use a designated, leak-proof, and sealable container for solid Metformin-d6 waste.
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For liquid waste containing Metformin-d6, use a compatible, sealed container.

Clearly label the container with "Metformin-d6 Waste" and include the date of accumulation.

Step 3: On-site Accumulation and Storage

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is secure and away from incompatible materials.

Step 4: Final Disposal

Arrange for the collection of the waste by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste contractor.

The preferred method for the final disposal of pharmaceutical waste is incineration at a

permitted facility.[5][6] This method effectively destroys the active pharmaceutical ingredient.

Landfilling in a specially designed hazardous waste landfill may be an alternative, but

incineration is generally favored.[6]

Do not dispose of Metformin-d6 down the drain or in the regular trash.[5][7]

Quantitative Data Summary
Parameter Value Reference

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritation

[1][2]

Storage Temperature 2-8°C or -20°C [8]
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Metformin-d6 Disposal Workflow

Step 1: Waste Identification & Segregation
(Metformin-d6 solid waste & contaminated materials)

Step 2: Containerization
(Use designated, sealed, and leak-proof container)

Step 3: Labeling
('Metformin-d6 Waste' & Accumulation Date)

Step 4: On-site Accumulation
(Store in a secure, designated satellite area)

Step 5: Collection
(Arrange pickup by EHS or licensed contractor)

Step 6: Final Disposal
(Incineration at a permitted facility)

Prohibited Disposal Methods

Drain Disposal Regular Trash

Click to download full resolution via product page

Caption: A flowchart illustrating the proper disposal workflow for Metformin-d6 in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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